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Compound of Interest

Compound Name: Bromobenzene

CAS No.: 108-86-1

Cat. No.: B047551

Get Quote

This guide outlines the technical and operational protocols for the safe handling and disposal of

Bromobenzene (CAS: 108-86-1).[1] It is designed for researchers who require actionable,

high-integrity safety data beyond standard SDS summaries.

Executive Safety Snapshot
Primary Hazard: Flammable Liquid (Flash Point: 51°C) & Skin Irritant.

Critical Segregation: Must be separated from non-halogenated solvents and strong oxidizers.

Disposal Method: High-temperature incineration with halogen scrubbers.

Glove Protocol:STOP. Standard Nitrile gloves provide only momentary splash protection.

Use Viton® or PVA for extended handling.

Pre-Disposal Characterization
Effective disposal begins with understanding the physicochemical properties that dictate waste

stream compatibility. Bromobenzene behaves differently than standard organic solvents due to

its halogen content and density.
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Property Value Operational Implication

Flash Point 51°C (124°F)

Classified as Ignitable Waste

(D001).[2] Requires grounding

during transfer.[1]

Density 1.49 g/mL

Sinks in water. In a spill, it will

form a bottom layer,

complicating cleanup if water is

present.[2]

Solubility Insoluble in water
Do not attempt to dilute with

water for disposal.[2]

Reactivity Stable

Incompatible with strong

oxidizers (e.g., perchlorates,

nitric acid).[2]

RCRA Code D001 (Ignitable)

Not a P- or U-listed waste, but

regulated as a characteristic

hazardous waste.[2]

The Segregation Directive: Halogenated vs. Non-
Halogenated
The "Why" Behind the Protocol: In many laboratories, "Organic Waste" is a catch-all bin. This is

dangerous and costly when Bromobenzene is involved.

The Chemistry of Destruction: Bromobenzene contains bromine. When incinerated, it

generates Hydrogen Bromide (HBr) gas.

The Engineering Constraint: Standard incinerators designed for non-halogenated waste (like

Acetone or Ethanol) cannot handle acidic HBr fumes. They require specialized scrubbers to

neutralize the acid gas.

The Cost: Mixing Bromobenzene into a non-halogenated waste stream contaminates the

entire container, forcing the disposal contractor to treat the whole volume as halogenated

waste, often increasing disposal costs by 30-50%.
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Figure 1: Decision logic for segregating Bromobenzene to ensure regulatory compliance and

cost control.

Storage & Handling Protocols
Container Selection

Material: Glass (amber preferred) or High-Density Polyethylene (HDPE).
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Cap: Teflon (PTFE) lined caps are mandatory. Bromobenzene vapors can degrade standard

rubber seals, leading to leaks.

Headspace: Leave at least 10% headspace to allow for thermal expansion.

PPE: The Nitrile Myth
Do not assume standard lab gloves are sufficient.

Nitrile (Standard 4-6 mil):Poor resistance. Breakthrough occurs in < 2 minutes upon

immersion. Use only for splash protection and change immediately upon contact.

PVA (Polyvinyl Alcohol) or Viton®:Recommended. These materials offer superior resistance

(breakthrough > 4 hours) for tasks involving pouring or potential immersion.

Step-by-Step Disposal Procedure
This protocol ensures a self-validating chain of custody from the bench to the waste contractor.

Step 1: Accumulation

Designate a specific satellite accumulation area container labeled "HALOGENATED

ORGANIC WASTE."

Ensure the container is grounded if it is metal (though glass/plastic is preferred for small

volumes) to prevent static discharge, as the flash point is 51°C.

Step 2: Labeling

The label must list "Bromobenzene" explicitly. Do not just write "Organic Solvents."

Add hazard warnings: "FLAMMABLE" and "IRRITANT."[1][3]

Step 3: Hand-off

Tighten the cap.[4] (A loose cap is the #1 cause of EPA citations in academic labs).

Inspect the container for exterior contamination.[1] Wipe down if necessary.[1]
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Complete your facility’s Hazardous Waste Tag.[4]

Chemical Constituents:[1][3][5][6][7][8] Bromobenzene (approx.[1][3][8][9][10][11] %).[1]

[3][4][6][7][8][9][12]

Hazard Characteristics: Ignitable (D001).

Emergency Spill Response
Scenario: A 500mL bottle of Bromobenzene shatters on the lab floor.

Immediate Action:

Alert & Isolate: Yell "Spill!" to alert colleagues. Evacuate the immediate area.

Ventilate: If safe, open fume hood sashes to max; close lab doors to contain vapors.

Assess: If the spill is >1 Liter or in a confined space, evacuate and call EHS/Fire

Department.

Cleanup Protocol (Small Scale < 1L):

Don PPE: Goggles, Lab Coat, Viton/PVA gloves (or double-gloved Nitrile changed

frequently), and a half-face respirator with organic vapor cartridges if ventilation is poor.

Contain: Use vermiculite, dry sand, or commercial "Solvent Absorbent" pads.

Critical: Do NOT use paper towels or sawdust. These are combustible and increase the

fire hazard.

Collect: Scoop absorbed material into a wide-mouth container (HDPE) using spark-proof

tools (plastic scoop).

Decontaminate: Scrub the surface with a detergent solution. Bromobenzene is oily and

insoluble; water alone will not clean it.
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Figure 2: Operational workflow for immediate spill response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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